Cas no 61507-42-4 (1,3-Dioxolane-2-methanethiol, 2-pentyl-)

• Product Name: 1,3-Dioxolane-2-methanethiol, 2-pentyl-
• CAS No: 61507-42-4
• MF: C₉H₁₈O₂S
• MW: 190.303021907806
• CID: 476887
• PubChem ID: 71395157
• Update Time: 2025-04-19

1,3-Dioxolane-2-methanethiol, 2-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-methanethiol, 2-pentyl-
• (2-pentyl-1,3-dioxolan-2-yl)methanethiol
• DTXSID90816793
• 61507-42-4

• Inchi： 1S/C9H18O2S/c1-2-3-4-5-9(8-12)10-6-7-11-9/h12H,2-8H2,1H3
• InChI Key： JPBDRDBROYNKPM-UHFFFAOYSA-N
• SMILES： SCC1(CCCCC)OCCO1

Computed Properties

• Exact Mass: 190.10284
• Monoisotopic Mass: 190.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 19.5Ų

Experimental Properties

• PSA: 18.46